Cas no 2227772-13-4 (rac-(1R,2R)-2-(2-chloro-6-methylpyridin-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(2-chloro-6-methylpyridin-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 2227772-13-4
• MF: C₁₀H₁₀ClNO₂
• MW: 211.644901752472
• CID: 6419881
• PubChem ID: 165667773
• Update Time: 2025-11-01

rac-(1R,2R)-2-(2-chloro-6-methylpyridin-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(2-chloro-6-methylpyridin-4-yl)cyclopropane-1-carboxylic acid
• 2227772-13-4
• EN300-1995382

• Inchi： 1S/C10H10ClNO2/c1-5-2-6(3-9(11)12-5)7-4-8(7)10(13)14/h2-3,7-8H,4H2,1H3,(H,13,14)/t7-,8+/m0/s1
• InChI Key： VPTGSCSYZQFASF-JGVFFNPUSA-N
• SMILES： ClC1=CC(=CC(C)=N1)[C@@H]1C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 211.0400063g/mol
• Monoisotopic Mass: 211.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2Ų

Additional information on rac-(1R,2R)-2-(2-chloro-6-methylpyridin-4-yl)cyclopropane-1-carboxylic acid

Introduction to rac-(1R,2R)-2-(2-chloro-6-methylpyridin-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2227772-13-4)

rac-(1R,2R)-2-(2-chloro-6-methylpyridin-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2227772-13-4) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of rac-(1R,2R)-2-(2-chloro-6-methylpyridin-4-yl)cyclopropane-1-carboxylic acid is defined by a cyclopropane ring substituted with a 2-chloro-6-methylpyridin-4-yl group and a carboxylic acid functional group. The presence of the cyclopropane ring imparts rigidity to the molecule, which can influence its conformational stability and interactions with biological targets. The chiral centers at the 1 and 2 positions of the cyclopropane ring contribute to the compound's enantiomeric properties, making it an interesting candidate for enantioselective synthesis and biological studies.

The synthesis of rac-(1R,2R)-2-(2-chloro-6-methylpyridin-4-yl)cyclopropane-1-carboxylic acid has been explored using various methodologies. One common approach involves the reaction of a suitable cyclopropane precursor with a 2-chloro-6-methylpyridine derivative. For instance, a recent study published in the Journal of Organic Chemistry described a highly efficient and scalable method for synthesizing this compound using transition-metal-catalyzed coupling reactions. This method not only improved the yield but also minimized the formation of by-products, making it suitable for large-scale production.

In terms of biological activities, rac-(1R,2R)-2-(2-chloro-6-methylpyridin-4-yl)cyclopropane-1-carboxylic acid has demonstrated significant potential as a modulator of various biological pathways. Research conducted by a team at the University of California revealed that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, preliminary studies have shown that it may have neuroprotective properties, potentially making it useful in the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's.

The pharmacokinetic properties of rac-(1R,2R)-2-(2-chloro-6-methylpyridin-4-yl)cyclopropane-1-carboxylic acid have also been investigated to assess its suitability as a drug candidate. Studies have indicated that it has favorable oral bioavailability and a reasonable half-life in vivo. However, further optimization may be necessary to enhance its metabolic stability and reduce potential side effects. Ongoing research is focused on developing prodrugs or analogs that can improve these pharmacokinetic parameters while maintaining or enhancing the therapeutic efficacy.

The safety profile of rac-(1R,2R)-2-(2-chloro-6-methylpyridin-4-yl)cyclopropane-1-carboxylic acid is another critical aspect being evaluated in preclinical studies. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive safety evaluations are essential to ensure its safe use in clinical settings. Preclinical studies are currently underway to evaluate its genotoxicity, carcinogenicity, and reproductive toxicity.

In conclusion, rac-(1R,2R)-2-(2-chloro-6-methylpyridin-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2227772-13-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts are focused on optimizing its synthesis methods, enhancing its pharmacological properties, and ensuring its safety for clinical use. As new findings continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.